4-(3-Bromopropoxy)-1-chloro-2-methylbenzene

• Molecular Formula: C10H12BrClO
• Molecular Weight: 263.56 g/mol
• IUPAC Name: 4-(3-bromopropoxy)-1-chloro-2-methylbenzene
• InChI: InChI=1S/C10H12BrClO/c1-8-7-9(3-4-10(8)12)13-6-2-5-11/h3-4,7H,2,5-6H2,1H3
• InChI Key: SXQWXHJXOKISFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCCBr)Cl

Description

4-(3-Bromopropoxy)-1-chloro-2-methylbenzene is a useful research compound. Its molecular formula is C10H12BrClO and its molecular weight is 263.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred and refluxing mixture of 122 parts of 4-chloro-3-methylphenol, 214.1 parts of 1,3-dibromopropane and 850 parts of water added dropwise, during a one hour-period, a solution of 34 parts of sodium hydroxide in 213 parts of water. Upon completion, stirring at reflux is continued overnight. The reaction mixture is cooled to room temperature and the product is extracted with 765 parts of benzene. The extract is washed with a sodium hydroxide solution 10%, dried, filtered and evaporated. The residue is distilled twice, yielding 114 parts of 4-(3-bromopropoxy)-1-chloro-2-methylbenzene; bp. 119° C. at 0.6 mm. pressure.